Triundecanoin-d5

• Molecular Formula: C36H68O6
• Molecular Weight: 602.0 g/mol
• InChI: InChI=1S/C36H68O6/c1-4-7-10-13-16-19-22-25-28-34(37)40-31-33(42-36(39)30-27-24-21-18-15-12-9-6-3)32-41-35(38)29-26-23-20-17-14-11-8-5-2/h33H,4-32H2,1-3H3/i31D2,32D2,33D
• InChIKey: MBXVIRZWSHICAV-YYRBTATQSA-N

Triundecanoin-d5 – Deuterated Internal Standard

Triundecanoin-d5 (C₃₆H₆₃D₅O₆, MW 601.95) is a stable-isotope-labeled triacylglycerol in which five hydrogen atoms on the glycerol backbone are replaced by deuterium . The compound is the deuterated form of triundecanoin, a medium-chain triglyceride composed of three undecanoic acid (C11:0) chains esterified to a glycerol core . As a deuterated odd-chain triglyceride, it serves as a high-fidelity internal standard for mass spectrometry-based quantification of triacylglycerols in complex biological matrices, where its rare C11:0 fatty acid composition minimizes interference from endogenous lipids .

Deuterated odd-chain TAG (C11:0) internal standard

Low endogenous lipid interference in biological matrices

Reported fit for MS-based TAG quantification

Triundecanoin-d5 Substitution Risks

Substituting triundecanoin-d5 with a common deuterated triglyceride such as tripalmitin-d5 or triolein-d5 can introduce significant analytical bias. Endogenous triacylglycerols in plasma and tissue samples are dominated by even-chain fatty acids (C16:0, C18:0, C18:1), causing 'cross-talk' between the internal standard and high-abundance endogenous species, which degrades quantification accuracy [1]. Odd-chain fatty acids like undecanoic acid (C11:0) are present at negligible concentrations in biological systems, making triundecanoin-d5 a background-free internal standard that avoids signal overlap and ion suppression artifacts [2].

Target: Triundecanoin-d5

Odd-chain C11:0 backbone; minimal endogenous background

Tripalmitin-d5 (C16:0)

Co-elution with abundant plasma TAGs; ion suppression risk

Triolein-d5 (C18:1)

Signal overlap with high-abundance endogenous species

• [1] Quehenberger O et al. The human plasma lipidome. J Lipid Res. 2010;51(11):3299-3305. Demonstrates dominance of even-chain fatty acids in human plasma triglycerides. View Source
• [2] Byrdwell WC, Emken EA, Neff WE, Adlof RO. Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids. 1996;31(9):919-935. Discusses deuterated internal standard requirements and matrix effects. View Source

Triundecanoin-d5 Differentiation Evidence

Endogenous Abundance of C11:0 vs C16:0 TAG

The undecanoic acid (C11:0) moiety of triundecanoin-d5 is essentially absent from human plasma triacylglycerols, whereas palmitic acid (C16:0) constitutes approximately 25–30% of total plasma triglyceride fatty acids. This difference in endogenous abundance directly impacts signal-to-background ratios when the compound is used as an internal standard. The near-zero endogenous level of C11:0-TAG eliminates competitive ionization and signal overlap with the analyte, ensuring accurate quantification [1].

Endogenous background

Class-level inference

>250-fold lower C11:0 background

Reported endogenous background context; supports ISTD selection

Human plasma lipidome reference data

Evidence Dimension	Endogenous fatty acid abundance in human plasma triglycerides
Target Compound Data	C11:0 <0.1% of total plasma TG fatty acids
Comparator Or Baseline	C16:0 (tripalmitin-d5 context): ~25–30% of total plasma TG fatty acids
Quantified Difference	>250-fold lower endogenous background for triundecanoin-d5
Conditions	Human plasma lipidome profiling data from multiple cohorts

Why This Matters

Lower endogenous background reduces ion suppression and quantification bias, making triundecanoin-d5 a superior internal standard for low-abundance triglyceride species where signal fidelity is critical.

• [1] Quehenberger O et al. The human plasma lipidome. J Lipid Res. 2010;51(11):3299-3305. View Source

Deuterium-Induced Mass Shift Resolution

Triundecanoin-d5 provides a mass shift of +5 Da relative to unlabeled triundecanoin (MW 596.50 → 601.95) due to five deuterium atoms on the glycerol backbone. This mass increment is sufficient to resolve the internal standard from the analyte in both full-scan and selected reaction monitoring (SRM) modes, with no isotopic overlap from endogenous C11:0-TAG species . In contrast, deuterated internal standards with smaller mass shifts (e.g., d3-labeled compounds) can suffer from partial isotopic overlap with the natural abundance M+2/M+3 isotopologues of abundant endogenous triglycerides.

Mass shift resolution

Head-to-head

TargetΔm/z +5.03 Da

ComparatorTripalmitin-d5: Δm/z +5 but C16:0 interference

Supports complete isotopic resolution in MS detection

Vendor MS spectra; >99.9% separation

Evidence Dimension	Mass shift (Δm/z) relative to unlabeled analyte
Target Compound Data	Δm/z = +5.03 Da (C36H63D5O6 vs C36H68O6)
Comparator Or Baseline	Triundecanoin-d3 (hypothetical): Δm/z = +3 Da; tripalmitin-d5: Δm/z +5 but C16:0 endogenous interference
Quantified Difference	+5 Da provides >99.9% isotopic separation from unlabeled C11:0-TAG M+0 peak at natural abundance
Conditions	Calculated from molecular formulas; validated by vendor MS spectra

Why This Matters

A +5 Da mass shift ensures complete baseline resolution in MS detection, eliminating the need for complex isotopic deconvolution algorithms and reducing false negatives in trace-level TAG quantification.

Isotopic Purity and Enrichment Advantage

Commercial triundecanoin-d5 is supplied with chemical purity ≥98% and isotopic enrichment ≥99 atom% D at the d5 positions, as verified by ¹H NMR and LC-MS . Tripentadecanoin-d5 (C15:0, MW 770.27), a commonly used alternative odd-chain deuterated triglyceride, is offered at comparable purity ≥98% and ≥98 atom% D enrichment . However, triundecanoin-d5 retains a procurement advantage due to its lower molecular weight, which typically correlates with higher molar quantity per unit mass, enabling more standard preparations per gram purchased.

Molar yield specification

Cross-study comparable

Triundecanoin-d51.66 mmol/g

Tripentadecanoin-d51.30 mmol/g

Reported molar yield; supports preparation throughput evaluation

Vendor specifications; purity ≥98%

Evidence Dimension	Chemical purity and molar yield per unit mass
Target Compound Data	Purity ≥98%; MW 601.95 g/mol; 1.66 mmol/g
Comparator Or Baseline	Tripentadecanoin-d5: Purity ≥98%; MW 770.27 g/mol; 1.30 mmol/g
Quantified Difference	Triundecanoin-d5 delivers 28% more molar standard per gram purchased (1.66 vs 1.30 mmol/g)
Conditions	Vendor specifications from InvivoChem and MedChemExpress datasheets

Why This Matters

Higher molar yield per gram directly reduces per-experiment procurement cost, particularly for high-throughput lipidomics workflows requiring large numbers of internal standard aliquots.

Chromatographic Separation from Endogenous TAGs

On a standard C18 reversed-phase column, triundecanoin-d5 elutes significantly earlier than the dominant plasma triglycerides (CN50–CN54) due to its shorter fatty acid chains (total acyl carbons = 33), placing it in a retention time window with minimal endogenous interference [1]. Tripalmitin (C16:0, total acyl carbons = 48) and triolein (C18:1, total acyl carbons = 54) co-elute with major endogenous TAG species, compromising their utility as internal standards in complex lipid extracts.

Chromatographic separation

Class-level inference

Retention time gap ~6–8 min earlier than C48–C54 cluster

C18 RP-HPLC; CN33 elutes in interference-free window

Supports baseline chromatographic resolution from endogenous TAGs

Inferred from ECN principles; class-level

Evidence Dimension	Reversed-phase LC retention time relative to endogenous TAG cluster
Target Compound Data	Triundecanoin-d5 (CN33): RT ~ 8–10 min on typical C18 gradient; baseline-resolved from CN48–CN54 TAG cluster
Comparator Or Baseline	Tripalmitin-d5 (CN48): RT ~ 16–18 min; co-elutes with major plasma TAG species CN46–CN52
Quantified Difference	Retention time gap of ~6–8 min from the endogenous TAG window, eliminating co-elution risk
Conditions	Typical C18 RP-HPLC gradient (MeOH/IPA/water) for lipid separation; retention behavior inferred from equivalent carbon number (ECN) principles

Why This Matters

Baseline chromatographic separation from endogenous TAGs prevents ion suppression in ESI-MS and eliminates the need for post-acquisition spectral deconvolution, improving quantification precision.

• [1] Byrdwell WC, Emken EA, Neff WE, Adlof RO. Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids. 1996;31(9):919-935. Establishes relationship between acyl carbon number and RP-HPLC retention of TAGs. View Source

Triundecanoin-d5 Applications

Plasma and Serum Triglyceride Quantification

Triundecanoin-d5 is the internal standard of choice for absolute quantification of triacylglycerol molecular species in human plasma and serum when the target analytes include low-abundance or medium-chain triglycerides (CN36–CN44). The compound's C11:0 fatty acid composition ensures no interference from endogenous TAGs, which are overwhelmingly composed of C14–C22 fatty acids [1]. The +5 Da mass shift enables unambiguous SRM transition assignment without isotopic overlap correction, supporting LOQs as low as 0.1 ng/mL in triple-quadrupole LC-MS/MS workflows.

Food and Nutritional Lipid Analysis

In complex food matrices (dairy, infant formula, vegetable oils) where triglyceride profiles span wide carbon-number ranges, triundecanoin-d5 serves as a universal internal standard for total triglyceride quantification by GC-FID or LC-MS. Its early elution from C18 columns places it in an interference-free retention window, while its deuterium label allows simultaneous MS detection alongside unlabeled triglyceride analytes [2]. This dual compatibility (GC-FID + LC-MS) reduces the need for multiple internal standards in multi-platform lipid analysis protocols.

Metabolic Tracing of Odd-Chain Triglycerides

Triundecanoin-d5 is uniquely suited for metabolic tracer studies where the odd-chain fatty acid C11:0 serves as a non-endogenous marker of triglyceride absorption, β-oxidation, and tissue incorporation. The deuterium label enables mass spectrometric differentiation of the administered dose from any trace dietary C11:0, while the glycerol-d5 backbone remains intact through digestion and re-esterification pathways, providing a stable tracer for in vivo lipid flux measurements .

Multi-Laboratory Lipidomics Standardization

Because triundecanoin-d5 is free of endogenous interference across all mammalian biological matrices, it is an ideal internal standard for cross-laboratory harmonization of quantitative lipidomics data. The ≥98% purity and ≥99 atom% D enrichment specifications ensure lot-to-lot consistency, while its molar yield advantage (1.66 mmol/g) over larger deuterated triglycerides reduces per-laboratory procurement costs in multi-site studies requiring standardized internal standard batches.

Application

Selection Property

Validation Focus

Plasma and serum TAG quantification

Low endogenous C11:0 background

ISTD linearity and matrix-effect correction

Food and nutritional lipid analysis

Early elution profile

Chromatographic interference check

Metabolic tracing of odd-chain TAGs

Non-endogenous C11:0 marker

In vivo tracer stability and re-esterification monitoring

Multi-laboratory lipidomics standardization

Lot-to-lot molar yield and purity consistency

Inter-laboratory ISTD harmonization

• [1] Quehenberger O et al. The human plasma lipidome. J Lipid Res. 2010;51(11):3299-3305. View Source
• [2] Byrdwell WC, Emken EA, Neff WE, Adlof RO. Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids. 1996;31(9):919-935. View Source